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Compound of Interest

Compound Name: Kazusamycin B

Cat. No.: B10783381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the preparation, storage, and

handling of Kazusamycin B stock solutions for research applications. Kazusamycin B is a

potent antitumor antibiotic isolated from Streptomyces sp.[1][2][3] It functions as a nuclear

export inhibitor and has demonstrated significant cytotoxic activity against various cancer cell

lines.[1][4] Accurate preparation of stock solutions is critical for obtaining reproducible

experimental results.

Physicochemical and Solubility Data
A summary of the key quantitative data for Kazusamycin B is presented in the table below.

This information is essential for calculating the required amounts for stock solution preparation.
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Property Value Source(s)

CAS Number 107140-30-7

Molecular Formula C₃₂H₄₆O₇

Molecular Weight 542.70 g/mol

Appearance Colourless Film

Purity >95% (by HPLC)

Solubility

Soluble in Ethanol, Methanol,

and DMSO. Poor water

solubility.

Storage Temperature -20°C

Note on Solvent Choice: There are conflicting reports regarding the stability of Kazusamycin B
in DMSO. Some suppliers recommend ethanol or methanol and explicitly state it is unstable in

DMSO, while others list DMSO as a suitable solvent. It is crucial to consult the product-specific

data sheet from your supplier. If in doubt, ethanol is the recommended solvent.

Experimental Protocol: Preparation of a 1 mM
Kazusamycin B Stock Solution
This protocol outlines the steps to prepare a 1 mM stock solution of Kazusamycin B. Adjust

the calculations accordingly for different desired concentrations.

Materials:

Kazusamycin B (solid/film)

Anhydrous Ethanol (or other appropriate solvent, see note above)

Sterile, conical-bottom polypropylene tubes

Calibrated micropipettes and sterile tips

Vortex mixer
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Optional: Water bath or sonicator

Procedure:

Pre-handling Preparations:

Allow the vial of Kazusamycin B to equilibrate to room temperature before opening to

prevent condensation.

Work in a laminar flow hood or a designated clean area to maintain sterility.

Ensure all equipment is clean and properly calibrated.

Calculating Required Volumes:

To prepare a 1 mM (1 mmol/L) stock solution, the required volume of solvent can be

calculated using the following formula: Volume (L) = Amount (g) / (Molecular Weight (

g/mol ) x Concentration (mol/L))

For example, to prepare a 1 mM stock from 1 mg of Kazusamycin B:

Convert mass to grams: 1 mg = 0.001 g

Volume (L) = 0.001 g / (542.7 g/mol x 0.001 mol/L) = 0.0018426 L

Volume (mL) = 1.8426 mL

Therefore, you will need approximately 1.84 mL of solvent for 1 mg of Kazusamycin B to

make a 1 mM stock solution.

Dissolution:

Carefully add the calculated volume of the appropriate solvent (e.g., 1.84 mL of ethanol for

1 mg of Kazusamycin B) to the vial containing the compound.

Cap the vial securely and vortex thoroughly until the film is completely dissolved.

Visually inspect the solution to ensure there are no visible particles.
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If solubility is an issue, you may gently warm the solution to 37°C or use an ultrasonic bath

for a short period to aid dissolution.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene tubes.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C.

Storage Stability: Supplier data on long-term stability varies. One source suggests using

the stock solution within one month when stored at -20°C, and within six months at

-80°C. Another indicates stability for at least four years at -20°C. Always refer to the

manufacturer's recommendation for the specific product lot.

Workflow and Safety Visualizations
Diagram 1: Kazusamycin B Stock Solution Preparation Workflow
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Caption: Workflow for preparing Kazusamycin B stock solution.

Safety Precautions:
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Kazusamycin B is a potent cytotoxic compound and should be handled with care.

Use appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

All handling of the compound, especially in its powdered form, should be performed in a

chemical fume hood.

This product is intended for research use only and is not for human or veterinary use.

Consult the Safety Data Sheet (SDS) from your supplier for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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